Cas no 2680681-14-3 (Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680681-14-3
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5621314
• PubChem ID: 165929631
• Update Time: 2025-06-25

Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28297370
• tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680681-14-3
• Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-8-7-10-5-6-12(19-4)13(16)11(10)9-17/h5-6H,7-9H2,1-4H3
• InChI Key： NIEXLTNVAXCPBS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CN(C(=O)OC(C)(C)C)CC2)OC

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2680681-14-3, commonly referred to as Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a tetrahydroisoquinoline backbone substituted with a tert-butyl group at the 2-position and bromine and methoxy groups at the 8 and 7 positions, respectively. These substituents contribute to its unique chemical properties and make it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in drug discovery. The tetrahydroisoquinoline moiety is known for its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The bromine and methoxy groups further enhance its pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored its role as a lead compound in the development of novel therapeutics for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown promise in materials science. Its structure allows for the formation of stable complexes with metal ions, making it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound in creating highly functional materials.

The synthesis of Tert-butyl 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that typically begins with the preparation of the tetrahydroisoquinoline core. This is followed by selective substitution reactions to introduce the bromine and methoxy groups at specific positions. The tert-butyl group is introduced through esterification reactions to complete the structure. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From a chemical standpoint, Tert-butyl 8-bromo-7-methoxy-1,2,3,tetrahydroisoquinoline-2-carboxylate exhibits interesting reactivity due to its combination of electron-withdrawing and electron-donating groups. The bromine atom acts as an electron-withdrawing group (EWG), while the methoxy group serves as an electron-donating group (EDG). This balance of electronic effects influences the molecule's reactivity in various chemical transformations. For instance, the bromine atom can act as a leaving group in substitution reactions or participate in electrophilic aromatic substitution under certain conditions.

Recent research has also focused on understanding the stereochemical properties of Tert-butyl 8-bromo-7-methoxy-tetrahydroisoquinoline carboxylate. The tetrahydroisoquinoline ring system can adopt different conformations depending on the substituents attached to it. This conformational flexibility plays a crucial role in determining the molecule's interactions with biological targets or other molecules in solution. Advanced computational methods have been employed to study these conformational changes and predict their impact on molecular behavior.

In terms of applications beyond drug discovery and materials science,Tert-butyl 8-bromo-7-methoxy-tetrahydroisoquinoline carboxylate has also been explored for its potential in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Initial studies have shown that SAMs formed from this compound exhibit favorable electronic properties such as high charge carrier mobility.

Furthermore,the presence of both bromine and methoxy groups makes Tert-butyl 8-bromo-tetrahydroisoquinoline carboxylic acid ester amenable to further functionalization through nucleophilic aromatic substitution or other coupling reactions.These modifications can be used to tailor its properties for specific applications,such as increasing its stability or enhancing its ability to bind to certain receptors.

From an environmental standpoint,researchers have also investigated the biodegradation pathways of Tert-butylethylene isoquinolinesulfonamide derivatives like this compound.Under aerobic conditions,it undergoes hydrolysis followed by microbial degradation.The identification of these pathways is essential for assessing their environmental impact and ensuring sustainable practices during their production and use.

In summary,Tert-butylethylene isoquinoledicarboxylic acid derivatives like CAS No. 2680681 are versatile compounds with wide-ranging applications across multiple disciplines.Recent advancements in their synthesis,bioactivity studies,and material science applications highlight their importance in modern research.The continued exploration of their properties will undoubtedly lead to new breakthroughs in fields ranging from medicine to electronics.As research progresses,this compound will likely find even more innovative uses that benefit society at large.